Cas no 2228854-84-8 (O-{1-(1-methyl-1H-indol-6-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1-methyl-1H-indol-6-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228854-84-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6376583
• PubChem ID: 165978039
• Update Time: 2025-10-30

O-{1-(1-methyl-1H-indol-6-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1-methyl-1H-indol-6-yl)cyclopropylmethyl}hydroxylamine
• 2228854-84-8
• O-{[1-(1-methyl-1H-indol-6-yl)cyclopropyl]methyl}hydroxylamine
• EN300-1811653

• Inchi： 1S/C13H16N2O/c1-15-7-4-10-2-3-11(8-12(10)15)13(5-6-13)9-16-14/h2-4,7-8H,5-6,9,14H2,1H3
• InChI Key： FCQATHQEJRLQMN-UHFFFAOYSA-N
• SMILES： O(CC1(C2=CC=C3C=CN(C)C3=C2)CC1)N

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.2Ų

Additional information on O-{1-(1-methyl-1H-indol-6-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(1-methyl-1H-indol-6-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228854-84-8)

O-{1-(1-methyl-1H-indol-6-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228854-84-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its indole and cyclopropylmethyl moieties, is often explored for its role in drug discovery, particularly in the development of novel therapeutic agents. Researchers are increasingly interested in its hydroxylamine functional group, which can serve as a versatile intermediate in synthetic chemistry.

The compound's CAS No. 2228854-84-8 is a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. Its molecular structure, featuring a 1-methyl-1H-indol-6-yl group linked to a cyclopropylmethyl scaffold, offers unique reactivity patterns. This makes it a valuable candidate for studying enzyme inhibition, receptor modulation, and other biological interactions. Recent studies have highlighted its potential in targeting neurodegenerative diseases and inflammatory pathways, aligning with current trends in precision medicine.

In the context of modern drug development, O-{1-(1-methyl-1H-indol-6-yl)cyclopropylmethyl}hydroxylamine is often discussed alongside keywords like "small molecule therapeutics", "structure-activity relationship (SAR)", and "pharmacokinetic optimization". These terms reflect the compound's relevance to cutting-edge research areas, such as AI-driven drug design and high-throughput screening. Its cyclopropyl ring, in particular, is a hotspot for medicinal chemists due to its ability to enhance metabolic stability and bioavailability.

From a synthetic perspective, the compound's hydroxylamine group enables diverse derivatization strategies, making it a versatile building block for heterocyclic chemistry. This aligns with the growing demand for fragment-based drug discovery (FBDD) and click chemistry applications. Additionally, its indole core is a common motif in natural products and pharmaceuticals, further underscoring its importance in biocatalysis and green chemistry initiatives.

As the scientific community continues to explore CAS No. 2228854-84-8, questions about its toxicity profile, scalable synthesis, and patent landscape are frequently raised in academic and industrial forums. These topics are particularly relevant given the increasing emphasis on sustainable chemistry and intellectual property in the pharmaceutical sector. Future research may focus on optimizing its drug-likeness and investigating its potential in combination therapies.

In summary, O-{1-(1-methyl-1H-indol-6-yl)cyclopropylmethyl}hydroxylamine represents a fascinating intersection of medicinal chemistry, molecular biology, and material science. Its CAS No. 2228854-84-8 serves as a gateway to a wealth of scientific inquiries, from mechanistic studies to translational research. As the field evolves, this compound is poised to remain a key player in the quest for innovative therapeutics and advanced materials.